![molecular formula C5H4N2OS B2788888 4-(Hydroxymethyl)-1,3-thiazole-2-carbonitrile CAS No. 1822673-93-7](/img/structure/B2788888.png)
4-(Hydroxymethyl)-1,3-thiazole-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(Hydroxymethyl)-1,3-thiazole-2-carbonitrile is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound is a thiazole derivative that possesses a hydroxymethyl group and a cyano group at the 2 and 4 positions, respectively. The unique structure of 4-(Hydroxymethyl)-1,3-thiazole-2-carbonitrile makes it a promising candidate for the development of novel drugs.
Scientific Research Applications
Natural Product Synthesis
The thiazole ring system is present in various natural products. Researchers use 4-(Hydroxymethyl)-1,3-thiazole-2-carbonitrile as a building block for synthesizing complex molecules. By incorporating this fragment, they access bioactive compounds found in nature.
References:
- Li, X., & Deng, Q. (2023). Review on Metal–Acid Tandem Catalysis for Hydrogenative Rearrangement of Furfurals to C5 Cyclic Compounds. Transactions of Tianjin University, 29, 347–359
- Nakamura, T. (2005). Synthesis, chemistry and applications of 5-hydroxymethyl-furfural and its derivatives. Current Organic Synthesis, 2(1), 1–17
- Selective electrooxidation of 5-hydroxymethylfurfural to 5-formyl-furan-2-carboxylic acid. (2024). Chemical Science, 15, 4292–4300
- Fan, Y., et al. (2019). 5-Hydroxymethylfurfural (HMF) in Organic Synthesis: A Review of its Transformations and Applications
Read the full article Full text available here;view=fulltext Link to the research article Access the review
properties
IUPAC Name |
4-(hydroxymethyl)-1,3-thiazole-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2OS/c6-1-5-7-4(2-8)3-9-5/h3,8H,2H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILRWGYQFJLHKAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)C#N)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Hydroxymethyl)-1,3-thiazole-2-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.